Cas no 865459-89-8 (1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid)
865459-89-8 structure
Product Name:1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid
CAS No:865459-89-8
MF:C9H16O4S
MW:220.285942077637
MDL:MFCD29920925
CID:4717897
PubChem ID:58815059
Update Time:2023-12-28
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-((Methylsulfonyl)methyl)cyclohexanecarboxylic acid
- 1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid
- 1-[(Methylsulfonyl)methyl]cyclohexanecarboxylic acid (ACI)
-
- MDL: MFCD29920925
- Inchi: 1S/C9H16O4S/c1-14(12,13)7-9(8(10)11)5-3-2-4-6-9/h2-7H2,1H3,(H,10,11)
- InChI Key: YSZOGZFFTNPZOV-UHFFFAOYSA-N
- SMILES: O=C(C1(CCCCC1)CS(C)(=O)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 306
- Topological Polar Surface Area: 79.8
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC13238-5g |
1-((methylsulfonyl)methyl)cyclohexanecarboxylic acid |
865459-89-8 | 95% | 5g |
$2550 | 2023-09-07 | |
| eNovation Chemicals LLC | Y1133290-5g |
1-((methylsulfonyl)methyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 95% | 5g |
$2800 | 2024-07-23 | |
| Enamine | EN300-1989418-1g |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 1g |
$770.0 | 2023-09-16 | ||
| Enamine | EN300-1989418-5g |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 5g |
$2235.0 | 2023-09-16 | ||
| Enamine | EN300-1989418-10g |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 10g |
$3315.0 | 2023-09-16 | ||
| Enamine | EN300-1989418-0.05g |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 0.05g |
$647.0 | 2023-09-16 | ||
| Enamine | EN300-1989418-0.1g |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 0.1g |
$678.0 | 2023-09-16 | ||
| Enamine | EN300-1989418-0.25g |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 0.25g |
$708.0 | 2023-09-16 | ||
| Enamine | EN300-1989418-0.5g |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 0.5g |
$739.0 | 2023-09-16 | ||
| Enamine | EN300-1989418-1.0g |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 1g |
$914.0 | 2023-06-02 |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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